Cas no 2171590-82-0 (5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,2-oxazole-3-carboxylic acid
• CAS No: 2171590-82-0
• MF: C₂₅H₂₅N₃O₆
• MW: 463.482506513596
• CID: 6560903
• PubChem ID: 165577179
• Update Time: 2025-10-19

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,2-oxazole-3-carboxylic acid
• EN300-1535938
• 5-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}-1,2-oxazole-3-carboxylic acid
• 2171590-82-0

• Inchi： 1S/C25H25N3O6/c1-2-7-21(23(29)26-13-15-12-22(24(30)31)28-34-15)27-25(32)33-14-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-12,20-21H,2,7,13-14H2,1H3,(H,26,29)(H,27,32)(H,30,31)
• InChI Key： DWQXGHILRPTMKO-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC1=CC(C(=O)O)=NO1)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 463.17433553g/mol
• Monoisotopic Mass: 463.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 131Ų

Additional information on 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,2-oxazole-3-carboxylic acid

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,2-oxazole-3-carboxylic acid (CAS No. 2171590-82-0): A Comprehensive Overview

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,2-oxazole-3-carboxylic acid (CAS No. 2171590-82-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of oxazole and features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis and other synthetic organic chemistry applications.

The structure of 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,2-oxazole-3-carboxylic acid is characterized by a central oxazole ring linked to a pentanamide moiety, which is further functionalized with an Fmoc group. This unique structural arrangement provides the compound with a range of chemical and biological properties that make it an attractive candidate for various applications in drug discovery and development.

In recent years, the use of Fmoc protection in peptide synthesis has become increasingly prevalent due to its stability under mild conditions and ease of deprotection. The Fmoc group in 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,2-oxazole-3-carboxylic acid serves to protect the amino group during synthesis, allowing for the precise construction of complex molecules without unwanted side reactions. Once the desired molecule is synthesized, the Fmoc group can be selectively removed using mild base conditions, such as piperidine in dimethylformamide (DMF).

The oxazole ring in 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,2-oxazole-3-carboxylic acid is known for its biological activity and has been extensively studied for its potential therapeutic applications. Oxazoles are heterocyclic compounds that have shown promise in various areas of medicinal chemistry, including as antimicrobial agents, enzyme inhibitors, and modulators of protein-protein interactions. The presence of the oxazole ring in this compound suggests that it may exhibit similar biological activities.

Recent research has highlighted the potential of oxazoles as scaffolds for the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that certain oxazole derivatives exhibited potent antiviral activity against human immunodeficiency virus (HIV). Another study in Bioorganic & Medicinal Chemistry Letters demonstrated that oxazoles could act as selective inhibitors of protein kinases, which are key targets in cancer therapy.

The carboxylic acid functional group in 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,2-oxazole-3-carboxylic acid provides additional opportunities for chemical modification and conjugation. Carboxylic acids can be readily converted into esters, amides, or other derivatives through standard coupling reactions. This versatility makes the compound a valuable intermediate for the synthesis of more complex molecules with tailored biological properties.

In the context of drug discovery, the ability to modify the carboxylic acid group can be particularly useful for optimizing pharmacokinetic properties such as solubility, stability, and bioavailability. For example, esterification can improve the lipophilicity of a molecule, enhancing its ability to cross cell membranes and reach its target site. Amide formation can also enhance stability by reducing susceptibility to metabolic degradation.

The pentanamide moiety in 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,2-oxazole-3-carboxylic acid adds another layer of complexity to its structure. Pentanamide derivatives have been studied for their ability to modulate protein-protein interactions and inhibit specific enzymes. For instance, a study published in Chemical Communications reported that certain pentanamide derivatives exhibited potent inhibitory activity against matrix metalloproteinases (MMPs), which are involved in tissue remodeling and cancer progression.

The combination of the Fmoc protecting group, oxazole ring, carboxylic acid functional group, and pentanamide moiety in 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,2-oxazole-3-carboxylic acid creates a highly versatile molecule with a wide range of potential applications. Researchers are actively exploring this compound for its use in drug discovery programs targeting various diseases and conditions.

In conclusion, 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}-1,2-oxazole-3-carboxylic acid (CAS No. 2171590-82-0) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features provide a foundation for further exploration and development into novel therapeutic agents. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the discovery and development of new drugs.